N-(5-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenylacetamide hydrochloride

• IUPAC Name: N-(5-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C23H27N3O3S.ClH/c1-28-19-8-9-21-20(17-19)24-23(30-21)26(11-5-10-25-12-14-29-15-13-25)22(27)16-18-6-3-2-4-7-18;/h2-4,6-9,17H,5,10-16H2,1H3;1H
• InChI Key: XZOKOQVMTZWVMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)N(CCCN3CCOCC3)C(=O)CC4=CC=CC=C4.Cl
• Molecular Formula: C23H28ClN3O3S
• Molecular Weight: 462.0 g/mol

Description

N-(5-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenylacetamide hydrochloride is a useful research compound. Its molecular formula is C23H28ClN3O3S and its molecular weight is 462.01. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activities

Research into novel heterocyclic compounds, including derivatives of benzothiazole and thiazolopyrimidine, highlights the synthetic strategies and biological potential of these classes of compounds. For instance, the synthesis of various heterocyclic compounds derived from visnagenone and khellinone has demonstrated significant anti-inflammatory and analgesic activities, suggesting a potential area of application for related compounds in drug discovery and medicinal chemistry (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer and Antimicrobial Activities

Another research avenue is the design and synthesis of novel compounds bearing imidazo[2,1-b]thiazole scaffolds, tested for cytotoxicity against human cancer cell lines. Such studies provide a framework for understanding how modifications in molecular structure can influence biological activity, potentially guiding the development of new anticancer agents (Ding et al., 2012).

Pharmacological Applications of Benzothiophen Derivatives

Research into benzothiophen derivatives has uncovered various pharmacological properties, including antimicrobial and anti-inflammatory activities. These findings suggest that compounds with similar structures could be explored for their therapeutic potential, particularly in treating infections and inflammation (Chapman, Clarke, Gore, & Sharma, 1971).

Antitumor Properties

The synthesis and evaluation of N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides have shown promising antitumor properties. This line of research indicates the potential for developing new anticancer agents based on the modification of thiazole and imidazole derivatives, which could include compounds similar to the one of interest (Horishny et al., 2020).